Cas no 2639452-40-5 (1-(1,3-benzothiazol-2-yl)-5-{(tert-butoxy)carbonylamino}-1H-pyrazole-4-carboxylic acid)

1-(1,3-Benzothiazol-2-yl)-5-{(tert-butoxy)carbonylamino}-1H-pyrazole-4-carboxylic acid is a heterocyclic compound featuring a benzothiazole core linked to a pyrazole-carboxylic acid moiety, with a tert-butoxycarbonyl (Boc) protected amino group. This structure confers versatility in synthetic applications, particularly in medicinal chemistry and peptide synthesis, where the Boc group serves as a protective functionality for amines. The carboxylic acid moiety enhances solubility and reactivity, facilitating further derivatization. Its benzothiazole component may contribute to biological activity, making it a potential intermediate for bioactive molecule development. The compound’s well-defined functional groups allow for precise modifications, supporting its use in targeted research and drug discovery workflows.
1-(1,3-benzothiazol-2-yl)-5-{(tert-butoxy)carbonylamino}-1H-pyrazole-4-carboxylic acid structure
2639452-40-5 structure
Product Name:1-(1,3-benzothiazol-2-yl)-5-{(tert-butoxy)carbonylamino}-1H-pyrazole-4-carboxylic acid
CAS No:2639452-40-5
MF:C16H16N4O4S
MW:360.387641906738
CID:5665347
PubChem ID:165901920
Update Time:2025-10-30

1-(1,3-benzothiazol-2-yl)-5-{(tert-butoxy)carbonylamino}-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-27731993
    • 1-(1,3-benzothiazol-2-yl)-5-{[(tert-butoxy)carbonyl]amino}-1H-pyrazole-4-carboxylic acid
    • 2639452-40-5
    • 1-(1,3-benzothiazol-2-yl)-5-{(tert-butoxy)carbonylamino}-1H-pyrazole-4-carboxylic acid
    • Inchi: 1S/C16H16N4O4S/c1-16(2,3)24-15(23)19-12-9(13(21)22)8-17-20(12)14-18-10-6-4-5-7-11(10)25-14/h4-8H,1-3H3,(H,19,23)(H,21,22)
    • InChI Key: ALQTYRADOGSTRR-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N=C1N1C(=C(C(=O)O)C=N1)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 360.08922618g/mol
  • Monoisotopic Mass: 360.08922618g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 527
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 135Ų

1-(1,3-benzothiazol-2-yl)-5-{(tert-butoxy)carbonylamino}-1H-pyrazole-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27731993-1g
1-(1,3-benzothiazol-2-yl)-5-{[(tert-butoxy)carbonyl]amino}-1H-pyrazole-4-carboxylic acid
2639452-40-5
1g
$499.0 2023-09-10
Enamine
EN300-27731993-5g
1-(1,3-benzothiazol-2-yl)-5-{[(tert-butoxy)carbonyl]amino}-1H-pyrazole-4-carboxylic acid
2639452-40-5
5g
$1448.0 2023-09-10
Enamine
EN300-27731993-10g
1-(1,3-benzothiazol-2-yl)-5-{[(tert-butoxy)carbonyl]amino}-1H-pyrazole-4-carboxylic acid
2639452-40-5
10g
$2146.0 2023-09-10
Enamine
EN300-27731993-0.05g
1-(1,3-benzothiazol-2-yl)-5-{[(tert-butoxy)carbonyl]amino}-1H-pyrazole-4-carboxylic acid
2639452-40-5 95.0%
0.05g
$419.0 2025-03-19
Enamine
EN300-27731993-0.1g
1-(1,3-benzothiazol-2-yl)-5-{[(tert-butoxy)carbonyl]amino}-1H-pyrazole-4-carboxylic acid
2639452-40-5 95.0%
0.1g
$439.0 2025-03-19
Enamine
EN300-27731993-0.25g
1-(1,3-benzothiazol-2-yl)-5-{[(tert-butoxy)carbonyl]amino}-1H-pyrazole-4-carboxylic acid
2639452-40-5 95.0%
0.25g
$459.0 2025-03-19
Enamine
EN300-27731993-0.5g
1-(1,3-benzothiazol-2-yl)-5-{[(tert-butoxy)carbonyl]amino}-1H-pyrazole-4-carboxylic acid
2639452-40-5 95.0%
0.5g
$479.0 2025-03-19
Enamine
EN300-27731993-1.0g
1-(1,3-benzothiazol-2-yl)-5-{[(tert-butoxy)carbonyl]amino}-1H-pyrazole-4-carboxylic acid
2639452-40-5 95.0%
1.0g
$499.0 2025-03-19
Enamine
EN300-27731993-2.5g
1-(1,3-benzothiazol-2-yl)-5-{[(tert-butoxy)carbonyl]amino}-1H-pyrazole-4-carboxylic acid
2639452-40-5 95.0%
2.5g
$978.0 2025-03-19
Enamine
EN300-27731993-5.0g
1-(1,3-benzothiazol-2-yl)-5-{[(tert-butoxy)carbonyl]amino}-1H-pyrazole-4-carboxylic acid
2639452-40-5 95.0%
5.0g
$1448.0 2025-03-19

1-(1,3-benzothiazol-2-yl)-5-{(tert-butoxy)carbonylamino}-1H-pyrazole-4-carboxylic acid Related Literature

Additional information on 1-(1,3-benzothiazol-2-yl)-5-{(tert-butoxy)carbonylamino}-1H-pyrazole-4-carboxylic acid

Recent Advances in the Study of 1-(1,3-benzothiazol-2-yl)-5-{(tert-butoxy)carbonylamino}-1H-pyrazole-4-carboxylic acid (CAS: 2639452-40-5)

The compound 1-(1,3-benzothiazol-2-yl)-5-{(tert-butoxy)carbonylamino}-1H-pyrazole-4-carboxylic acid (CAS: 2639452-40-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This brief aims to summarize the latest research findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. The presence of both benzothiazole and pyrazole moieties in its structure suggests a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. Researchers have employed advanced synthetic techniques, such as microwave-assisted synthesis and click chemistry, to optimize the production of this compound and its derivatives.

In vitro studies have demonstrated that 1-(1,3-benzothiazol-2-yl)-5-{(tert-butoxy)carbonylamino}-1H-pyrazole-4-carboxylic acid exhibits promising inhibitory activity against specific enzymatic targets, such as kinases and proteases, which are implicated in various disease pathways. For instance, recent findings indicate that this compound shows selective inhibition of certain cancer-related kinases, making it a potential candidate for targeted cancer therapy.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions between this compound and its biological targets. These studies have identified key structural features that contribute to its binding affinity and selectivity, paving the way for the design of more potent and specific analogs.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Researchers are currently exploring various formulation strategies, including prodrug approaches and nanoparticle-based delivery systems, to enhance the compound's pharmacokinetic properties.

In conclusion, 1-(1,3-benzothiazol-2-yl)-5-{(tert-butoxy)carbonylamino}-1H-pyrazole-4-carboxylic acid represents a versatile scaffold with significant potential in medicinal chemistry. Ongoing research efforts are focused on optimizing its pharmacological profile and exploring its applications in treating various diseases. Future studies will likely provide deeper insights into its mechanism of action and therapeutic utility, solidifying its position as a valuable tool in drug discovery.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD